Cas no 170229-98-8 (4-Bromo-3-methylbenzamide)

• Product Name: 4-Bromo-3-methylbenzamide
• CAS No: 170229-98-8
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD00672914
• CID: 92062
• PubChem ID: 7020869
• Update Time: 2025-04-18

4-Bromo-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methylbenzamide
• 4-Bromo-3-methylbenzenecarboxamidamide
• 2-Bromo-5-carbamoyltoluene, 4-Bromo-m-toluamide
• 4-Bromo-3-methylbenzamide, AldrichCPR
• ZPFPOZMNEKPBIF-UHFFFAOYSA-N
• FT-0617826
• FS-3302
• DTXSID70427306
• 4-Bromo-3-methyl-benzamide
• 170229-98-8
• CS-0112707
• FT-0617825
• A811179
• AKOS015834864
• MFCD00672914
• SY062211
• SCHEMBL482111
• DB-012935

• MDL： MFCD00672914
• Inchi： 1S/C8H8BrNO/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H2,10,11)
• InChI Key： ZPFPOZMNEKPBIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N)=O)C=C1C
• BRN： 868074

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 182-185°C
• Boiling Point: 280.4±33.0 °C at 760 mmHg
• Flash Point: 123.4±25.4 °C
• Refractive Index: 1.593
• PSA: 43.09000
• LogP: 2.55670
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-3-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives